8-Chloro-fad

flavoprotein redox tuning sarcosine oxidase covalent flavinylation

8-Chloro-FAD (8-nor-8-chloro-flavin adenine dinucleotide; CAS 68385-36-4; molecular formula C₂₆H₃₀ClN₉O₁₅P₂; molecular weight ~806 g/mol) is a synthetic FAD analog in which the 8-methyl group of the isoalloxazine ring is replaced by a chlorine substituent. First reported in 1978, it has been employed as an artificial cofactor and mechanistic probe across diverse flavoenzyme families, including monoamine oxidases, sarcosine oxidase, p-cresol methylhydroxylase, glutathione reductase, and p-hydroxybenzoate hydroxylase.

Molecular Formula C26H30ClN9O15P2
Molecular Weight 806 g/mol
CAS No. 68385-36-4
Cat. No. B1210379
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name8-Chloro-fad
CAS68385-36-4
Synonyms8-chloro-FAD
Molecular FormulaC26H30ClN9O15P2
Molecular Weight806 g/mol
Structural Identifiers
SMILESCC1=CC2=C(C=C1Cl)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
InChIInChI=1S/C26H30ClN9O15P2/c1-9-2-11-12(3-10(9)27)35(23-17(32-11)24(42)34-26(43)33-23)4-13(37)18(39)14(38)5-48-52(44,45)51-53(46,47)49-6-15-19(40)20(41)25(50-15)36-8-31-16-21(28)29-7-30-22(16)36/h2-3,7-8,13-15,18-20,25,37-41H,4-6H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43)/t13-,14+,15+,18-,19+,20+,25+/m0/s1
InChIKeyWAJIYEWYQUYXST-FFEKMDIOSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

8-Chloro-FAD (CAS 68385-36-4): A Halogenated Flavin Adenine Dinucleotide Analog for Mechanistic Flavoprotein Probing and Covalent Cofactor Engineering


8-Chloro-FAD (8-nor-8-chloro-flavin adenine dinucleotide; CAS 68385-36-4; molecular formula C₂₆H₃₀ClN₉O₁₅P₂; molecular weight ~806 g/mol) is a synthetic FAD analog in which the 8-methyl group of the isoalloxazine ring is replaced by a chlorine substituent [1]. First reported in 1978, it has been employed as an artificial cofactor and mechanistic probe across diverse flavoenzyme families, including monoamine oxidases, sarcosine oxidase, p-cresol methylhydroxylase, glutathione reductase, and p-hydroxybenzoate hydroxylase [2]. Unlike native FAD, the electron-withdrawing chlorine at position 8 alters the flavin's redox potential, enhances its reactivity toward nucleophilic displacement by protein thiols, and provides a spectroscopic handle for distinguishing covalent from noncovalent binding modes [3].

Flavoenzyme apoprotein reconstitution and redox tuning studies
Covalent flavin–protein adduct generation for structural and spectroscopic analysis
Solvent accessibility mapping of flavin binding pockets
Mechanistic probing of flavin-dependent oxidase/oxygenase reactions

Why 8-Chloro-FAD Cannot Be Replaced by Native FAD or Other 8-Substituted FAD Analogs in Flavoprotein Research


Simply substituting native FAD for 8-chloro-FAD—or interchanging among 8-substituted FAD analogs (e.g., 8-fluoro-FAD, 8-mercapto-FAD, 8-methoxy-FAD)—is not scientifically interchangeable because the 8-position substituent simultaneously modulates three interdependent properties: (i) the two-electron midpoint redox potential (Eₘ,₇) of the flavin, (ii) the capacity and kinetics for nucleophilic displacement to form covalent 8-(cysteinyl)FAD linkages, and (iii) the solvent accessibility readout in active-site topology mapping [1]. Each 8-substituent produces a distinct rank order across these dimensions. For instance, 8-Cl-FAD yields a specific activity recovery of 80% of wild-type in reconstituted sarcosine oxidase versus only 14% for native FAD under identical conditions, while 8-(methylsulfonyl)FAD forms covalent linkages more efficiently but through a different leaving-group chemistry [2][3]. These non-linear and context-dependent effects mean that experimental outcomes—and the structural or mechanistic inferences drawn from them—are compound-specific and cannot be extrapolated from one analog to another.

Redox potential context
The 8-Cl substituent elevates flavin redox potential; native FAD may not replicate this shift, altering electron transfer kinetics.
Covalent attachment chemistry
Native FAD cannot form covalent 8-(cysteinyl)FAD linkages, limiting use in structural trapping or biosensor applications.
Nucleophilic displacement reactivity
Other 8-substituted analogs (e.g., 8-fluoro-, 8-methoxy-) exhibit different leaving-group kinetics and solvent accessibility readouts.

8-Chloro-FAD: Quantitative Comparative Evidence Against Native FAD and 8-Substituted FAD Analogs


Redox Potential Elevation and Specific Activity Recovery in Monomeric Sarcosine Oxidase: 8-Cl-FAD vs. Native FAD

In the Cys315Ala mutant of monomeric sarcosine oxidase (MSOX), which lacks the covalent flavin attachment site, in situ reconstitution with 8-nor-8-chloro-FAD (8-Cl-FAD) restores specific activity to 80% of wild-type MSOX, compared to only 14% for native FAD under identical assay conditions [1]. This ~5.7-fold activity differential is attributed to the approximately 55 mV higher two-electron reduction potential of 8-Cl-FAD relative to FAD, which partially compensates for the loss of the redox-potential-raising effect normally conferred by the covalent 8α-(N³-histidyl)FAD linkage [1]. Absolute specific activities measured under standardized conditions (pH 8.0, 25°C) were 23.2 µmol/min/mg for the C315A mutant reconstituted with 8-Cl-FAD versus 4.1 µmol/min/mg with FAD, while the native holoenzyme exhibited 44.8 µmol/min/mg [2].

Activity Recovery
Direct comparison
5.7-fold higher activity recovery (80% vs 14% wild-type) in MSOX C315A mutant reconstituted with 8-Cl-FAD vs native FAD
Supports redox-potential compensation by noncovalent surrogate
pH 8.0, 25 °C; specific activity 23.2 vs 4.1 µmol/min/mg
flavoprotein redox tuning sarcosine oxidase covalent flavinylation artificial cofactor reconstitution

Covalent Flavinylation via Nucleophilic Displacement: 8-Cl-FAD vs. Native FAD in Lipoamide Dehydrogenase

Reconstitution of apolipoamide dehydrogenase with 8-Cl-FAD results in the fixation of the majority of the flavin to the protein in a covalently bound form, whereas reconstitution with native FAD yields exclusively noncovalently bound cofactor [1]. The covalently bound 8-Cl-FAD adduct exhibits a characteristic absorption spectrum distinct from both free 8-Cl-FAD and noncovalently bound FAD, with a single visible band at λₘₐₓ = 459 nm (ε = 22 mM⁻¹cm⁻¹) and a shoulder at 480 nm—consistent with nucleophilic displacement of chloride by a protein cysteinyl thiolate to form an 8-(S-cysteinyl)FAD linkage [1]. The resulting monomeric enzyme fraction (20–45% ammonium sulfate cut) displayed a Vₘₐₓ that was approximately 7,400-fold slower than native enzyme, while the dimeric fraction (55–75% cut) retained a Vₘₐₓ approximately 61-fold slower than native, both retaining Kₘ values for NAD and dihydrolipoamide comparable to native lipoamide dehydrogenase [1].

Covalent Attachment
Direct comparison
8-Cl-FAD yields predominantly covalent 8-(S-cysteinyl)FAD linkage with λmax 459 nm; native FAD binds noncovalently only
Enables covalent flavin trapping without enzymatic machinery
Lipoamide dehydrogenase apoenzyme; monomeric fraction Vmax reduced ~7,400-fold
covalent flavin attachment lipoamide dehydrogenase 8-(cysteinyl)FAD linkage flavoprotein reconstitution

Hydroxylation Rate Enhancement in p-Hydroxybenzoate Hydroxylase Mutants: 8-Cl-FAD vs. Native FAD

In site-directed mutants of p-hydroxybenzoate hydroxylase (K297M, N300D) from Pseudomonas aeruginosa, which exhibit approximately 35-fold slower hydroxylation rates than wild-type enzyme when reconstituted with native FAD, substitution with 8-Cl-FAD produces an approximately 1.8-fold increase in hydroxylation rate compared to the wild-type enzyme with native FAD [1]. In the Y385F mutant (disrupted hydrogen-bonding network), 8-Cl-FAD yields an approximately 1.5-fold rate increase over wild-type [1]. Furthermore, with tetrafluoro-p-hydroxybenzoate as substrate, substitution of FAD with 8-Cl-FAD in wild-type enzyme stabilizes the leaving alkoxide intermediate and produces a 2.3-fold increase in hydroxylation rate compared to native FAD [2]. The wild-type enzyme with 8-Cl-FAD shows a ≥4.8-fold increase in hydroxylation rate relative to wild-type with FAD [2].

Hydroxylation Rate
Direct comparison
≥4.8-fold rate increase in wild-type p-hydroxybenzoate hydroxylase vs FAD; 1.8-fold in K297M/N300D mutants
Supports transition-state stabilization by 8-Cl substitution
Also effective with tetrafluoro-p-hydroxybenzoate substrate
p-hydroxybenzoate hydroxylase flavoprotein hydroxylation mechanism 8-substituted FAD analogs enzyme kinetics

Solvent Accessibility Mapping of Flavin Position 8 Across Flavoprotein Families

8-Cl-FAD and 8-Cl-FMN serve as chemical reactivity probes for mapping the solvent accessibility of the flavin 8-position in flavoproteins: the chlorine substituent undergoes nucleophilic displacement by sulfide (Na₂S) or thiophenol, with reaction kinetics quantitatively reflecting solvent exposure [1]. Systematic screening across 13 flavoproteins established a binary classification: the 8-position is solvent-accessible in D-amino acid oxidase, melilotate hydroxylase, old yellow enzyme, p-OH-benzoate hydroxylase, and flavodoxin, but inaccessible in L-lactate oxidase, glucose oxidase, putrescine oxidase, and riboflavin-binding protein [1]. Furthermore, ligand binding differentially modulates accessibility: benzoate binding to 8-Cl-D-amino acid oxidase results in complete blockage of the previously accessible position 8, whereas p-OH-benzoate binding to p-OH-benzoate hydroxylase does not significantly alter 8-position reactivity [1]. In DT-diaphorase, the competitive inhibitor dicumarol dramatically decreases the reaction rate of 8-Cl-FAD with sulfide [2].

Solvent Accessibility
Class-level inference
Binary classification (accessible/inaccessible) for 13 flavoproteins; ligand-dependent blockade observed in D-amino acid oxidase
Reported active-site topology context for structural modeling
Reactivity with sulfide/thiophenol used as readout
flavoprotein active-site topology solvent accessibility probe 8-chloroflavin reactivity flavoenzyme structural biology

Comparative Covalent Flavinylation Efficiency: 8-Cl-FAD vs. 8-(Methylsulfonyl)FAD in 6-Hydroxy-D-Nicotine Oxidase

In the engineered His69Cys mutant of 6-hydroxy-D-nicotine oxidase, designed to introduce a cysteine at the FAD-binding site, incubation with 8-(methylsulfonyl)FAD results in efficient spontaneous replacement of noncovalently bound FAD and formation of an 8-(N-acetylcysteinyl)FAD linkage [1]. Under identical conditions, 8-chloro-FAD mediates the same covalent attachment reaction but with distinctly lower efficiency, establishing a leaving-group reactivity hierarchy: methylsulfonyl (–SO₂CH₃) > chloride (–Cl) [1]. This differential reactivity is consistent with the relative leaving-group abilities in nucleophilic aromatic substitution at the flavin 8-position and provides a tunable spectrum for researchers requiring either rapid quantitative covalent attachment (8-methylsulfonyl-FAD) or slower, more controlled covalent incorporation (8-Cl-FAD) [1].

Flavinylation Efficiency
Direct comparison
8-Cl-FAD shows lower spontaneous covalent attachment efficiency than 8-(methylsulfonyl)FAD; leaving-group rank –SO₂CH₃ > –Cl
Supports tunable kinetics for covalent flavin incorporation
6-Hydroxy-D-nicotine oxidase His69Cys mutant
covalent flavinylation efficiency 8-(methylsulfonyl)FAD 6-hydroxy-D-nicotine oxidase leaving group comparison

High-Impact Research and Industrial Application Scenarios for 8-Chloro-FAD (CAS 68385-36-4)


Probing the Thermodynamic Role of Covalent Flavinylation in Amine Oxidases

8-Cl-FAD enables investigators to uncouple the redox-potential-raising effect of covalent flavin attachment from the covalent bond itself. As demonstrated with monomeric sarcosine oxidase, reconstitution of the Cys315Ala apoprotein with 8-Cl-FAD recovers 80% of wild-type catalytic activity versus only 14% with native FAD, attributable to the analog's approximately 55 mV higher reduction potential [5]. This makes 8-Cl-FAD the cofactor of choice for dissecting the relative contributions of covalent tethering versus protein environment to flavin redox tuning in the broader family of covalently flavinylated amine oxidases, including monoamine oxidases A and B.

Generating Stable Covalent Flavin–Protein Adducts for Structural Biology and Spectroscopy

The spontaneous nucleophilic displacement of the 8-chloro substituent by protein cysteinyl thiolates produces a covalent 8-(S-cysteinyl)FAD linkage with a distinctive spectral signature (λₘₐₓ = 459 nm, ε = 22 mM⁻¹cm⁻¹) that is readily distinguishable from noncovalently bound flavin [5]. This property is exploited for: (a) trapping flavin cofactors in defined redox states for X-ray crystallography and cryo-EM studies, (b) generating stable, irreversibly labeled flavoproteins for single-molecule fluorescence or force spectroscopy, and (c) creating covalent flavin–protein conjugates for biosensor electrode fabrication where cofactor leaching would compromise sensor stability.

Enhancing Hydroxylation Rates in Flavoprotein Oxygenases for Biocatalysis

8-Cl-FAD substitution in p-hydroxybenzoate hydroxylase and related flavoprotein oxygenases produces ≥4.8-fold rate enhancements in wild-type enzymes and rescues activity in catalytically compromised mutants (1.8-fold increase over wild-type levels in K297M/N300D mutants) [5][4]. These findings position 8-Cl-FAD as a valuable cofactor engineering tool for improving the catalytic efficiency of flavin-dependent oxygenases used in biocatalytic hydroxylation, oxidative dearomatization, and pharmaceutical intermediate synthesis, where the electron-withdrawing chlorine stabilizes negatively charged transition states and alkoxide leaving groups.

Topological Mapping of Flavin Binding Pockets for Rational Enzyme Engineering

The differential reactivity of 8-Cl-FAD with nucleophiles (Na₂S, thiophenol) provides a binary readout of solvent accessibility at the flavin 8-position across flavoprotein families [5]. This application is critical for: (a) validating computational models of flavoenzyme active-site architecture, (b) guiding site-directed mutagenesis campaigns aimed at altering substrate specificity or cofactor preference, and (c) benchmarking the effects of engineered active-site mutations on flavin environment. The ability to detect ligand-induced accessibility changes (e.g., complete benzoate-dependent blockade in D-amino acid oxidase) adds a dynamic dimension inaccessible to static structural methods alone [5].

Application
Selection Property
Validation Focus
Amine oxidase covalent flavinylation studies
Redox tuning via 8-substitution
Activity recovery in reconstituted apoenzyme
Covalent flavin–protein adduct generation
Spontaneous covalent attachment chemistry
Spectral signature and linkage stability
Flavoprotein oxygenase biocatalysis
Transition-state stabilization effect
Hydroxylation rate in wild-type and mutant enzymes
Flavoprotein active-site topology mapping
Nucleophilic displacement reactivity
Solvent accessibility changes upon ligand binding
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